Cas no 92310-70-8 (Carbamic acid, dimethyl-, 4-formylphenyl ester)

• Product Name: Carbamic acid, dimethyl-, 4-formylphenyl ester
• CAS No: 92310-70-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD24677452
• CID: 4323330
• PubChem ID: 21680068
• Update Time: 2025-05-20

Carbamic acid, dimethyl-, 4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, dimethyl-, 4-formylphenyl ester
• Carbamic acid, N,N-dimethyl-, 4-formylphenyl ester
• Carbamic acid, N,N-dimethyl-, 4-formylphenyl ester（WS201708）
• 4-Formylphenyl dimethylcarbamate
• WCOLJMAMMRLYIC-UHFFFAOYSA-N
• 92310-70-8
• MFCD24677452
• W17131
• 4-formylphenyl N,N-dimethylcarbamate
• (4-formylphenyl) N,N-dimethylcarbamate
• Carbamicacid,N,N-dimethyl-,4-formylphenylester
• SCHEMBL1665873
• AS-68552
• CS-0061707
• AKOS037646385

• MDL： MFCD24677452
• Inchi： 1S/C10H11NO3/c1-11(2)10(13)14-9-5-3-8(7-12)4-6-9/h3-7H,1-2H3
• InChI Key： WCOLJMAMMRLYIC-UHFFFAOYSA-N
• SMILES： O(C(N(C)C)=O)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Carbamic acid, dimethyl-, 4-formylphenyl ester

Carbamic acid, dimethyl-, 4-formylphenyl ester (CAS No. 92310-70-8): A Comprehensive Overview

Carbamic acid, dimethyl-, 4-formylphenyl ester, identified by its Chemical Abstracts Service (CAS) number 92310-70-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of esters and exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Carbamic acid, dimethyl-, 4-formylphenyl ester consists of a carbamate group linked to two methyl groups and an aromatic ring substituted with a formyl group at the para position. This configuration imparts distinct chemical properties that are highly valuable for synthetic chemistry and drug design. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological potential of Carbamic acid, dimethyl-, 4-formylphenyl ester. Its unique structural features suggest that it may interact with biological targets in ways that could lead to the development of new drugs with improved efficacy and reduced side effects. Researchers have been particularly intrigued by its potential applications in the treatment of inflammatory diseases, neurological disorders, and cancer.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The formyl group can participate in condensation reactions to form Schiff bases, while the carbamate moiety can undergo further functionalization to introduce additional pharmacophores. These properties make Carbamic acid, dimethyl-, 4-formylphenyl ester an invaluable tool for medicinal chemists seeking to design novel therapeutic agents.

The latest research in this area has highlighted several promising applications of Carbamic acid, dimethyl-, 4-formylphenyl ester. For instance, studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This suggests that it could be a valuable component in the development of anti-inflammatory drugs.

Additionally, preliminary studies have shown that this compound exhibits neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of Carbamic acid, dimethyl-, 4-formylphenyl ester to cross the blood-brain barrier and interact with central nervous system receptors is particularly noteworthy.

In the realm of oncology, researchers have explored the anti-cancer potential of derivatives of Carbamic acid, dimethyl-, 4-formylphenyl ester. Its structural motif has been found to interfere with critical signaling pathways involved in cell proliferation and survival, offering a novel approach to cancer therapy. Further investigation is needed to fully understand its mechanisms of action and optimize its therapeutic index.

The synthesis of Carbamic acid, dimethyl-, 4-formylphenyl ester has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in high yields with minimal byproducts. This is crucial for ensuring its availability for preclinical and clinical studies.

The safety profile of Carbamic acid, dimethyl-, 4-formylphenyl ester is another area of focus. Preliminary toxicology studies have indicated that it is well-tolerated at moderate doses, suggesting a favorable safety profile for further development. However, comprehensive toxicological assessments are still ongoing to fully characterize its potential risks and benefits.

In conclusion, Carbamic acid, dimethyl-, 4-formylphenyl ester (CAS No. 92310-70-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.